N-cyclopropyl-2-(4-fluorobenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide

• IUPAC Name: N-cyclopropyl-2-[(4-fluorobenzoyl)amino]-5,6-dihydro-4H-cyclopenta[d][1,3]thiazole-4-carboxamide
• InChI: InChI=1S/C17H16FN3O2S/c18-10-3-1-9(2-4-10)15(22)21-17-20-14-12(7-8-13(14)24-17)16(23)19-11-5-6-11/h1-4,11-12H,5-8H2,(H,19,23)(H,20,21,22)
• InChI Key: CGBRXIKEQKSCLN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CCC3=C2N=C(S3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C17H16FN3O2S
• Molecular Weight: 345.4 g/mol
• CAS No.: 941968-05-4

Description

N-cyclopropyl-2-(4-fluorobenzamido)-5,6-dihydro-4H-cyclopenta[d]thiazole-4-carboxamide is a useful research compound. Its molecular formula is C17H16FN3O2S and its molecular weight is 345.39. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Compounds and Radiolabeling for Imaging

Fluorinated derivatives of WAY 100635, a compound known for its application in neuroimaging, have been synthesized and radiolabeled for biological evaluations, suggesting potential applications in enhancing imaging techniques for studying brain functions and receptor distributions (Lang et al., 1999).

Antimicrobial Studies

Synthesis and antimicrobial study of fluoroquinolone-based 4-thiazolidinones indicate the exploration of novel compounds with potential antibacterial and antifungal applications, highlighting the ongoing research in developing new therapeutic agents (Patel & Patel, 2010).

Crystal Structure and Vibrational Properties

Investigations into the crystal structure, vibrational properties, and quantum chemical calculations of specific fluorobenzamido compounds provide foundational knowledge for understanding molecular interactions and designing molecules with desired physical and chemical properties (Saeed et al., 2010).

Solid-Phase Synthesis Techniques

Research on solid-phase synthesis methods for creating substituted benzodiazepinones demonstrates the advancement in synthetic techniques, which can be applied to a wide range of compounds for therapeutic and research purposes (Lee et al., 1999).

Electrophilic Addition Reactions

Studies on the reactions of specific compounds with hexafluoropropene shed light on the mechanisms of electrophilic addition and cyclization, providing valuable insights for synthetic chemistry and the development of new materials or drugs (Nakai et al., 1977).